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Compound Name: 4-Deacetylneosolaniol
CAS No.: 74833-39-9
Cat. No.: B1223109
Get Quote
. J

Executive Summary: The "Missing CRM" Challenge

In the high-stakes field of trichothecene analysis—whether for food safety compliance or drug
metabolism pharmacokinetics (DMPK)—4-Deacetylneosolaniol (4-DAN) presents a specific
supply chain challenge. Unlike its parent compounds (T-2 Toxin, HT-2 Toxin) or major analogs
(Deoxynivalenol), there is currently no commercially available ISO 17034 Certified Reference
Material (CRM) for 4-Deacetylneosolaniol.

This absence forces laboratories to rely on Research Grade Analytical Standards, introducing
significant risk regarding purity, stoichiometry, and traceability. This guide outlines the only
scientifically robust pathway to source, validate, and utilize non-certified 4-DAN standards
without compromising data integrity.

Critical Quality Attributes (CQAs) for 4-DAN Standards
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Attribute

Requirement

Why it Matters

Purity

>95% (HPLC/NMR)

Impurities (e.g., Neosolaniol)
share fragmentation channels,

causing false positives.

Identity

1H-NMR & MS/MS confirmed

Isomeric trichothecenes are
common; retention time alone

is insufficient.

Format

Solid (Lyophilized)

Solutions are unstable due to
ester hydrolysis

(deacetylation).

CAS RN

74833-39-9

Ensures you are not buying
the parent Neosolaniol (CAS
36519-25-2).

Sourcing Strategy: Navigating the Supply Gap

Since you cannot purchase an ISO 17034 CRM, you must adopt a "Tiered Sourcing Strategy."

The goal is to procure the highest available grade and elevate it to "In-House Reference

Material" status through characterization.

Comparison of Available Grades
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Feature

Tier 1: Analytical Standard
(Recommended)

Tier 2: Research Chemical
(High Risk)

Primary Vendors

Toronto Research Chemicals
(TRC), Fermentek, AnalytiCon
Discovery

General chemical
marketplaces, Alibaba,

unverified synthesizers

CoA with HPLC purity, 1H-

Simple label or basic structure

Documentation ] )
NMR, Mass Spec confirmation
) ] Often "Technical Grade"
Purity Typically >95% or >97%
(~90%)
Traceability Lot-specific data None

Risk Mitigation

Requires only identity

verification

Requires full gNMR purity

assessment

Recommended Sourcing Workflow (Decision Matrix)

Start: Sourcing 4-DAN

Check for ISO 17034 CRM
(Currently Unavailable)

Search Tier 1 Vendors
(TRC, Fermentek)
CAS: 74833-39-9

Proceed to Tier 1

Product Found?

Purchase Analytical Standard
(Solid Format)

Commission Custom Synthesis
(High Cost, High Control)

Click to download full resolution via product page

Figure 1: Decision logic for sourcing non-certified reference materials when ISO 17034 options

are absent.

Experimental Protocol: In-House Validation

Because the standard is not ISO 17034 certified, you cannot blindly accept the vial
concentration. You must perform an intake validation.

Phase 1: Identity & Purity Verification (The "Self-

Validating" Step)
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If gNMR is unavailable, use this relative response method:

o Reference Anchor: Prepare a fresh stock of a certified related trichothecene (e.g.,
Neosolaniol ISO 17034 CRM or T-2 Toxin CRM).

e UV Scan: Trichothecenes have weak UV absorbance (end absorption <200nm), making
HPLC-UV unreliable for purity without derivatization.

e LC-MS/MS Purity Check:
o Inject the new 4-DAN standard (1 pg/mL).

o Scan for the parent mass (Neosolaniol, +42 Da) and hydrolyzed product (T-2 Tetraol, -42
Da).

o Acceptance Criteria: The 4-DAN peak must represent >95% of the total ion current (TIC)
in the window.

Phase 2: LC-MS/MS Method Parameters

Use the following transitions to establish your Multiple Reaction Monitoring (MRM) method.
These values are derived from Type A trichothecene fragmentation patterns (ammonium
adducts are preferred for sensitivity).

Instrument Conditions:

lonization: ESI Positive (+)

Mobile Phase A: Water + 5mM Ammonium Acetate + 0.1% Formic Acid

Mobile Phase B: Methanol + 5mM Ammonium Acetate + 0.1% Formic Acid

Column: C18 (e.g., Zorbax Eclipse Plus or Acquity BEH), 1.8 um.

MRM Transition Table:
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Y Precursor Productlon Productlon Cone Collision
nalyte
L lon (m/z) 1 (Quant) 2 (Qual) Voltage (V) Energy (eV)
4-
Deacetylneos 5282 263.1 203.1 30 15/20
olaniol
Internal
Standard
(Surrogate)
Deepoxy-
deoxynivalen 2813 231.1 175.1 35 18
ol
13C-T-2
484.5 322.1 233.1 30 22

Toxin

Note: The precursor 358.2 corresponds to the ammonium adduct. The fragment 263 represents
the loss of isovaleric acid/acetate groups characteristic of the neosolaniol backbone.

Application: Handling & Stability
Warning: 4-Deacetylneosolaniol contains ester linkages susceptible to hydrolysis.
o Storage: Store neat solid at -20°C.

e Solvent: Dissolve in 100% Acetonitrile. Avoid Methanol for long-term storage
(transesterification risk).

o Working Solutions: Prepare fresh weekly. Do not store aqueous dilutions >24 hours.

Validation Workflow Diagram
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(Store at -20°C)
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l
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Purity >95% Purity <95%
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Figure 2: In-house validation workflow for non-certified reference materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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